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Compound of Interest

Compound Name: 1,5-Dibromopent-2-ene

Cat. No.: B15468393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and expected physical
properties of 1,5-Dibromopent-2-ene, with a focus on its boiling point and density. Due to a
lack of experimentally determined data for this specific compound, this document leverages
computational data and comparative analysis with its saturated analog, 1,5-Dibromopentane.
Furthermore, it outlines detailed experimental protocols for the determination of these critical
physical parameters.

Introduction to 1,5-Dibromopent-2-ene

1,5-Dibromopent-2-ene is a halogenated alkene with the chemical formula CsHsBr-. Its
structure, featuring a five-carbon chain with a double bond at the second position and bromine
atoms at the terminal carbons, suggests a reactive molecule with potential applications in
organic synthesis, including the formation of cyclic compounds and as a precursor for various
functionalized molecules. An understanding of its physical properties is paramount for its
handling, purification, and application in research and development.

Physical Properties

Precise experimental values for the boiling point and density of 1,5-Dibromopent-2-ene are
not readily available in published literature. However, computational estimates and comparison
with structurally similar compounds provide valuable insights. The following table summarizes
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the computed properties for 1,5-Dibromopent-2-ene and the experimental properties of its
saturated counterpart, 1,5-Dibromopentane, for comparative purposes.

1,5-Dibromopent-2-ene 1,5-Dibromopentane
Property .

(Computed) (Experimental)
Molecular Formula CsHsBr2 CsH10Br2
Molecular Weight 227.92 g/mol [1] 229.94 g/mol [2]
Boiling Point Not available 222.3 °C[3]
Density Not available 1.6928 g/cm3 at 25°CJ3]

The presence of a double bond in 1,5-Dibromopent-2-ene introduces rigidity to the carbon
chain, which can influence its intermolecular forces and, consequently, its boiling point and
density compared to the more flexible 1,5-Dibromopentane. Generally, the boiling point of
alkenes is slightly lower than that of their corresponding alkanes with the same carbon
skeleton. However, the polarizability of the bromine atoms and the potential for dipole-dipole
interactions will be significant contributors to these properties.

Factors Influencing Physical Properties

The boiling point and density of haloalkenes like 1,5-Dibromopent-2-ene are governed by a
combination of factors. The following diagram illustrates these relationships.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15468393?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopent-2-ene
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1667
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=1667
https://www.benchchem.com/product/b15468393?utm_src=pdf-body
https://www.benchchem.com/product/b15468393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Factors Influencing Physical Properties of 1,5-Dibromopent-2-ene

Molecular Structure

Chain Length & Branching Presence of Double Bond Molecular Weight

Dipole-Dipole Interactions Van der Waals Forces Packing Efficiency Atomic Mass of Halogens

Intermolecular Forces 1,5-Dibromopent-2-ene

Boiling Point Density

Click to download full resolution via product page

Caption: Logical relationship of factors influencing the physical properties.

Experimental Determination of Physical Properties

Accurate determination of the boiling point and density of 1,5-Dibromopent-2-ene requires
precise experimental procedures. The following sections detail the standard methodologies for
these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for its determination is distillation.
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Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving
flask.

o Sample Preparation: Place a small volume of 1,5-Dibromopent-2-ene and a few boiling
chips into the round-bottom flask.

e Heating: Begin to gently heat the flask.

o Observation: Observe the temperature as the liquid begins to boil and the vapor rises into
the distillation head.

» Data Recording: Record the temperature at which the vapor and liquid are in equilibrium,
indicated by a stable temperature reading on the thermometer as the condensate drips into
the receiving flask. This stable temperature is the boiling point.

o Pressure Correction: If the atmospheric pressure is not at standard pressure (1 atm or 760
mmHg), a correction may be necessary to report the normal boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. It is typically determined using a pycnometer
or a graduated cylinder and a balance for less precise measurements.

Protocol using a Pycnometer:
» Pycnometer Preparation: Clean and dry a pycnometer of a known volume.
o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer.

o Mass of Pycnometer with Sample: Fill the pycnometer with 1,5-Dibromopent-2-ene,
ensuring no air bubbles are trapped, and weigh it again.

o Temperature Control: The measurement should be performed at a constant, known
temperature as density is temperature-dependent.
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» Calculation: The density is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer to get the mass of the liquid, and then dividing by the
known volume of the pycnometer.

Experimental Workflow

The following diagram outlines the general workflow for the experimental determination of the
boiling point and density of a liquid organic compound.
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Experimental Workflow for Physical Property Determination
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Caption: General workflow for determining boiling point and density.

Conclusion
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While experimental data for the physical properties of 1,5-Dibromopent-2-ene are currently
lacking, this guide provides a framework for understanding and determining its boiling point and
density. The provided computational data and comparison with 1,5-Dibromopentane serve as a
valuable estimation. For precise applications in research and drug development, the
experimental protocols outlined herein should be followed to obtain accurate and reliable
physical property data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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